Cas no 156779-11-2 (Methyl 1-benzyl-6-oxopiperidine-3-carboxylate)

• Product name: Methyl 1-benzyl-6-oxopiperidine-3-carboxylate
• CAS No: 156779-11-2
• MF: C₁₄H₁₇NO₃
• MW: 247.2897
• MDL: MFCD16883082
• CID: 1005640
• PubChem ID: 10243689

Methyl 1-benzyl-6-oxopiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-benzyl-6-oxopiperidine-3-carboxylate
• 6-oxo-1-(phenylmethyl)-3-Piperidinecarboxylic acid methyl ester
• 3-Piperidinecarboxylic acid, 6-oxo-1-(phenylmethyl)-, methyl ester
• PubChem19460
• FCH2774561
• SY009585
• AX8174086
• ST24030852
• AM20030059
• Methyl1-Benzyl-6-oxopiperidine-3-carboxylate
• Methyl 1-Benzyl -6-oxo piperidine -3- carboxylate
• 1-Benzyl-6-oxopi
• 156779-11-2
• AS-42872
• MFCD16883082
• DB-064141
• CS-W003886
• 3-Piperidinecarboxylic acid,6-oxo-1-(phenylmethyl)-,methyl ester
• SB43611
• DTXSID60437252
• AKOS015903575
• SCHEMBL20488351

• MDL： MFCD16883082
• Inchi： 1S/C14H17NO3/c1-18-14(17)12-7-8-13(16)15(10-12)9-11-5-3-2-4-6-11/h2-6,12H,7-10H2,1H3
• InChI Key： JIANYAQFNMZKHH-UHFFFAOYSA-N
• SMILES： O=C1C([H])([H])C([H])([H])C([H])(C(=O)OC([H])([H])[H])C([H])([H])N1C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 247.12100
• Monoisotopic Mass: 247.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6
• XLogP3: 1.1

Experimental Properties

• Density: 1.177±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (4 g/l) (25 º C),
• PSA: 46.61000
• LogP: 1.53610

Methyl 1-benzyl-6-oxopiperidine-3-carboxylate Security Information

Methyl 1-benzyl-6-oxopiperidine-3-carboxylate Customs Data

• HS CODE：2933790090
• Customs Data：

  China Customs Code:

  2933790090

  Overview:

  2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters